Cas no 1172815-74-5 (1-[2-(4-methoxyphenyl)ethyl]-3-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea)

• Product Name: 1-[2-(4-methoxyphenyl)ethyl]-3-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea
• CAS No: 1172815-74-5
• MF: C₁₈H₁₉N₅O₂S₂
• MW: 401.50576043129
• CID: 5471540
• Update Time: 2025-05-27

1-[2-(4-methoxyphenyl)ethyl]-3-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(4-methoxyphenyl)ethyl]-N'-[5-[(2-pyridinylmethyl)thio]-1,3,4-thiadiazol-2-yl]-
• 1-[2-(4-methoxyphenyl)ethyl]-3-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea

• Inchi： 1S/C18H19N5O2S2/c1-25-15-7-5-13(6-8-15)9-11-20-16(24)21-17-22-23-18(27-17)26-12-14-4-2-3-10-19-14/h2-8,10H,9,11-12H2,1H3,(H2,20,21,22,24)
• InChI Key： FMTKKEWUMPARNZ-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=C(OC)C=C1)C(NC1=NN=C(SCC2=NC=CC=C2)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 1-[2-(4-methoxyphenyl)ethyl]-3-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea

Research Brief on 1-[2-(4-methoxyphenyl)ethyl]-3-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS: 1172815-74-5)

In recent years, the compound 1-[2-(4-methoxyphenyl)ethyl]-3-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS: 1172815-74-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and urea moieties, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. The following research brief synthesizes the latest findings on this compound, highlighting its potential applications and mechanistic insights.

Recent studies have focused on the synthesis and optimization of 1172815-74-5, aiming to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The study also reported on the compound's stability under physiological conditions, a critical factor for its development as a therapeutic agent.

Pharmacological evaluations have revealed that 1172815-74-5 exhibits potent inhibitory activity against several kinases implicated in cancer progression. Specifically, in vitro assays demonstrated significant suppression of tumor cell proliferation in models of breast and lung cancer. These findings were corroborated by molecular docking studies, which highlighted the compound's ability to bind selectively to the ATP-binding sites of target kinases, thereby disrupting their catalytic activity.

In addition to its anticancer potential, recent research has explored the anti-inflammatory properties of 1172815-74-5. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively modulates NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines in macrophage models. This dual functionality—targeting both proliferative and inflammatory pathways—positions 1172815-74-5 as a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain in the clinical translation of 1172815-74-5. Pharmacokinetic studies indicate moderate metabolic stability, necessitating further structural modifications to optimize its half-life and reduce off-target effects. Ongoing research is also investigating the compound's potential synergies with existing therapeutics, aiming to enhance efficacy while minimizing adverse reactions.

In conclusion, 1-[2-(4-methoxyphenyl)ethyl]-3-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea represents a compelling area of study in medicinal chemistry. Its multifaceted pharmacological profile underscores the need for continued investigation into its mechanisms and therapeutic applications. Future research should prioritize in vivo validation and the development of derivative compounds to overcome current limitations, paving the way for its potential clinical adoption.